Cas no 28781-92-2 (tetramethyl propane-1,1,3,3-tetracarboxylate)

• Product Name: tetramethyl propane-1,1,3,3-tetracarboxylate
• CAS No: 28781-92-2
• MF: C₁₁H₁₆O₈
• MW: 276.239944458008
• CID: 1436834
• PubChem ID: 2266480
• Update Time: 2025-06-16

tetramethyl propane-1,1,3,3-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• tetramethyl propane-1,1,3,3-tetracarboxylate
• 1,1,3,3-propanetetracarboxylic acid, tetramethyl ester
• 1,1,3,3-Tetramethyl propane-1,1,3,3-tetracarboxylate
• MFCD00430037
• 2,4-bis-methoxycarbonyl-pentanedioic acid dimethyl ester
• SCHEMBL11652425
• CHEMBL1896959
• 28781-92-2
• 1,1,3,3-Tetracarbomethoxypropan
• DTXSID90367432
• EN300-1661118
• 1,1,3,3-TETRAMETHYLPROPANE-1,1,3,3-TETRACARBOXYLATE
• MLS000533782
• SMR000141220
• CBMicro_001944
• HMS2292H21
• SMSF0012838
• tetramethyl 1,1,3,3-propanetetracarboxylate
• C11H16O8
• BIM-0002182.P001
• D80874
• CB03764
• CS-0161871
• BS-16363
• Pentanetetracarboxylic acid, 1,2,4,5-tetramethyl ester

• Inchi： 1S/C11H16O8/c1-16-8(12)6(9(13)17-2)5-7(10(14)18-3)11(15)19-4/h6-7H,5H2,1-4H3
• InChI Key： HIYCWIYUCSOMDW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CC(C(=O)OC)C(=O)OC)=O

Computed Properties

• Exact Mass: 276.08448
• Monoisotopic Mass: 276.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on tetramethyl propane-1,1,3,3-tetracarboxylate

Recent Advances in the Application of Tetramethyl Propane-1,1,3,3-tetracarboxylate (CAS 28781-92-2) in Chemical Biology and Pharmaceutical Research

In recent years, tetramethyl propane-1,1,3,3-tetracarboxylate (CAS 28781-92-2) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its four ester functional groups, has been extensively studied for its potential applications in drug design, material science, and biocatalysis. The unique structural features of tetramethyl propane-1,1,3,3-tetracarboxylate enable its participation in diverse chemical reactions, making it a valuable intermediate in the synthesis of complex molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of tetramethyl propane-1,1,3,3-tetracarboxylate in the development of novel protease inhibitors. Researchers utilized this compound as a key scaffold to design inhibitors targeting the SARS-CoV-2 main protease (Mpro). The study demonstrated that derivatives of tetramethyl propane-1,1,3,3-tetracarboxylate exhibited potent inhibitory activity against Mpro, with IC50 values in the low micromolar range. Molecular docking simulations further revealed that these derivatives bind to the active site of Mpro, disrupting viral replication.

Another significant application of tetramethyl propane-1,1,3,3-tetracarboxylate was reported in the field of polymer chemistry. A 2022 study in ACS Applied Materials & Interfaces explored its use as a cross-linking agent in the synthesis of biodegradable hydrogels. The researchers found that hydrogels incorporating tetramethyl propane-1,1,3,3-tetracarboxylate exhibited enhanced mechanical properties and controlled drug release profiles. These hydrogels showed promise for applications in wound healing and tissue engineering, owing to their biocompatibility and tunable degradation rates.

In addition to its pharmaceutical and material science applications, tetramethyl propane-1,1,3,3-tetracarboxylate has also been investigated for its role in biocatalysis. A 2023 paper in Biotechnology and Bioengineering described its use as a substrate for engineered enzymes in the production of chiral intermediates. The study demonstrated that enantioselective hydrolysis of tetramethyl propane-1,1,3,3-tetracarboxylate could yield high-value building blocks for asymmetric synthesis, with enantiomeric excesses exceeding 95%. This approach offers a sustainable alternative to traditional chemical methods for producing optically active compounds.

Despite these advancements, challenges remain in the large-scale production and purification of tetramethyl propane-1,1,3,3-tetracarboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 study in Green Chemistry reported a solvent-free synthesis of tetramethyl propane-1,1,3,3-tetracarboxylate using microwave-assisted catalysis, achieving a 90% yield with minimal waste generation. This development represents a significant step toward sustainable manufacturing of this important compound.

Looking ahead, the versatility of tetramethyl propane-1,1,3,3-tetracarboxylate (CAS 28781-92-2) is expected to drive further innovation in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in targeted drug delivery systems, advanced materials, and green chemistry applications. As researchers continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in addressing complex challenges in healthcare and sustainability.